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Compound of Interest

Compound Name: 3-Chloro-1-methylpyrrolidine

Cat. No.: B180657

This guide provides a comprehensive technical overview of 3-chloro-1-methylpyrrolidine, a
heterocyclic building block with significant applications in synthetic organic chemistry and drug
discovery. We will delve into its chemical and physical properties, spectroscopic profile,
synthesis, reactivity, and safety considerations, offering field-proven insights for researchers,
scientists, and drug development professionals.

Section 1: Core Chemical Identity and Properties

3-Chloro-1-methylpyrrolidine is a substituted pyrrolidine, a five-membered nitrogen-
containing heterocycle.[1] The pyrrolidine ring is a prevalent scaffold in medicinal chemistry due
to its three-dimensional structure, which allows for efficient exploration of pharmacophore
space.[1] The introduction of a chlorine atom at the 3-position provides a reactive handle for
further functionalization, making it a versatile intermediate.

1.1 Key Identifiers

The fundamental identifiers for 3-chloro-1-methylpyrrolidine are summarized below for
unambiguous reference.
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Identifier Value

CAS Number 10603-46-0[2]
Molecular Formula CsH10CIN[2]
Molecular Weight 119.59 g/mol [2]
MDL Number MFCD18347744[2]
SMILES CN1CcC(ClcC1[2]

1.2 Physicochemical Properties

While extensive physical property data for this specific compound is not broadly published,
properties can be inferred from related structures like 1-methylpyrrolidine. It is expected to be a
liquid at room temperature.

Property Value Notes

o Based on analogous
Appearance Colorless to pale yellow liquid
compounds.

_ _ Recommended for maintaining
Sealed in dry, store in freezer, N )
Storage stability and preventing
under -20°CJ[2] )
degradation.

Section 2: Spectroscopic Profile

Structural elucidation of 3-chloro-1-methylpyrrolidine and its reaction products relies on
standard spectroscopic techniques. While a dedicated public database spectrum is not
available, a predictive analysis based on established principles of NMR and IR spectroscopy is
provided below.[3][4][5]

Diagram: Structure for NMR Analysis
Caption: Labeled structure of 3-chloro-1-methylpyrrolidine for NMR assignment.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show five distinct signals.
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o ~2.4 ppm (singlet, 3H, a): The N-methyl protons would appear as a singlet, deshielded by
the adjacent nitrogen atom.

o ~4.3 ppm (multiplet, 1H, c): The proton on the carbon bearing the chlorine (C3) would be
the most deshielded aliphatic proton due to the electronegativity of the chlorine atom.

o ~2.5-3.5 ppm (multiplets, 6H, b, d, e): The remaining six protons on the pyrrolidine ring
would appear as complex multiplets resulting from diastereotopicity and spin-spin
coupling.

e 13C NMR Spectroscopy: The carbon NMR spectrum would display four signals for the ring
carbons and one for the methyl group.

o ~60-65 ppm: The carbon atom attached to chlorine (C3) would be significantly downfield.
o ~50-60 ppm: Carbons adjacent to the nitrogen (C2, C5).

o ~42 ppm: The N-methyl carbon.

o ~30-35 ppm: The remaining ring carbon (C4).

» IR Spectroscopy: The infrared spectrum would be characterized by C-H and C-N stretching
vibrations.

o 2750-2950 cm~1: Aliphatic C-H stretching from the methyl and methylene groups.[6]
o 1050-1250 cm~1: C-N stretching vibrations.
o 650-800 cm~1: C-ClI stretching vibration.

Section 3: Synthesis and Reactivity

3.1 Synthetic Pathway

A common and logical approach to synthesizing 3-chloro-1-methylpyrrolidine is through the
chlorination of a readily available precursor, 1-methyl-3-pyrrolidinol. This transformation is
typically achieved using a standard chlorinating agent like thionyl chloride (SOCIz).
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Workflow: Synthesis from 1-Methyl-3-pyrrolidinol
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Thionyl Chloride (SOCI2)
in an inert solvent (e.g., DCM)

Chlorination Reaction
(Nucleophilic Substitution, SN2-like)

Aqueous Workup
(Quench excess SOCIz, neutralize with base)

Organic Extraction
(e.g., with DCM or Ether)

Purification
(Distillation or Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 3-Chloro-1-
methylpyrrolidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180657#3-chloro-1-methylpyrrolidine-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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